Cas no 88489-89-8 (5-Benzoxazolecarboxylic acid, 2-[4-(chloromethyl)phenyl]-, ethyl ester)

5-Benzoxazolecarboxylic acid, 2-[4-(chloromethyl)phenyl]-, ethyl ester structure
88489-89-8 structure
Product Name:5-Benzoxazolecarboxylic acid, 2-[4-(chloromethyl)phenyl]-, ethyl ester
CAS No:88489-89-8
MF:C17H14ClNO3
MW:315.750963687897
CID:630779
PubChem ID:127257658
Update Time:2025-04-19

5-Benzoxazolecarboxylic acid, 2-[4-(chloromethyl)phenyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Benzoxazolecarboxylic acid, 2-[4-(chloromethyl)phenyl]-, ethyl ester
    • ethyl 2-[4-(chloromethyl)phenyl]-1,3-benzoxazole-5-carboxylate
    • 88489-89-8
    • 4-(Chloromethyl)phenethyl benzo[d]oxazole-5-carboxylate
    • Inchi: 1S/C17H14ClNO3/c18-10-13-3-1-12(2-4-13)7-8-21-17(20)14-5-6-16-15(9-14)19-11-22-16/h1-6,9,11H,7-8,10H2
    • InChI Key: DIOPCQCRKSSZAM-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC(=CC=1)CCOC(C1C=CC2=C(C=1)N=CO2)=O

Computed Properties

  • Exact Mass: 315.0662210g/mol
  • Monoisotopic Mass: 315.0662210g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 52.3Ų
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